Cas no 54266-80-7 (1,3-Oxathiolan-4-one,5-propyl-, O-[(methylamino)carbonyl]oxime, (Z)- (9CI))

• Product Name: 1,3-Oxathiolan-4-one,5-propyl-, O-[(methylamino)carbonyl]oxime, (Z)- (9CI)
• CAS No: 54266-80-7
• MF: C₈H₁₄N₂O₃S
• MW: 218.273360729218
• CID: 377259
• PubChem ID: 9576128
• Update Time: 2025-04-19

1,3-Oxathiolan-4-one,5-propyl-, O-[(methylamino)carbonyl]oxime, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Oxathiolan-4-one,5-propyl-, O-[(methylamino)carbonyl]oxime, (Z)- (9CI)
• LogP
• [(Z)-(5-propyl-1,3-oxathiolan-4-ylidene)amino] N-methylcarbamate
• 1,3-Oxathiolan-4-one, 5-propyl-, O-((methylamino)carbonyl)oxime, (Z)-
• 1,3-OXATHIOLAN-4-ONE, 5-PROPYL-, O-[(METHYLAMINO
• syn-5-Propyl-1,3-oxathiolan-4-one O-((methylamino)carbonyl)oxime
• 54266-80-7
• DTXSID40875759
• 1,3-Oxathiolan-4-one, 5-propyl-, O-((methylamino)carbonyl)oxime, syn-

• Inchi： 1S/C8H14N2O3S/c1-3-4-6-7(14-5-12-6)10-13-8(11)9-2/h6H,3-5H2,1-2H3,(H,9,11)/b10-7-
• InChI Key： JDOFONHTNPZLDC-YFHOEESVSA-N
• SMILES： S1COC(/C/1=N/OC(NC)=O)CCC

Computed Properties

• Exact Mass: 218.07262
• Monoisotopic Mass: 218.072513
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.2

Experimental Properties

• Density: 1.32
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.567
• PSA: 59.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes Oxathiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes